Cas no 1395881-58-9 (3,3'-Bi[1,4]benzoxazino[2,3,4-kl]phenoxazine)

• Product Name: 3,3'-Bi[1,4]benzoxazino[2,3,4-kl]phenoxazine
• CAS No: 1395881-58-9
• MF: C₃₆H₂₀N₂O₄
• MW: 544.555008888245
• CID: 2605013
• PubChem ID: 354333532
• Update Time: 2025-05-26

3,3'-Bi[1,4]benzoxazino[2,3,4-kl]phenoxazine Chemical and Physical Properties

Names and Identifiers

• 3,3'-Bi[1,4]benzoxazino[2,3,4-kl]phenoxazine
• HN-D2
• J3.637.411J
• SCHEMBL15489932
• 5-(8,14-dioxa-1-azapentacyclo[11.7.1.02,7.09,21.015,20]henicosa-2(7),3,5,9,11,13(21),15,17,19-nonaen-5-yl)-8,14-dioxa-1-azapentacyclo[11.7.1.02,7.09,21.015,20]henicosa-2(7),3,5,9,11,13(21),15,17,19-nonaene
• T70253
• 17-{8,14-dioxa-1-azapentacyclo[11.7.1.0(2),?.0?,(2)(1).0(1)?,(2)?]henicosa-2(7),3,5,9,11,13(21),15,17,19-nonaen-5-yl}-8,14-dioxa-1-azapentacyclo[11.7.1.0(2),?.0?,(2)(1).0(1)?,(2)?]henicosa-2,4,6,9(21),10,12,15(20),16,18-nonaene
• MFCD29472511
• B4907
• 1395881-58-9

• Inchi： 1S/C36H20N2O4/c1-3-9-27-23(7-1)37-25-17-15-21(19-33(25)41-31-13-5-11-29(39-27)35(31)37)22-16-18-26-34(20-22)42-32-14-6-12-30-36(32)38(26)24-8-2-4-10-28(24)40-30/h1-20H
• InChI Key： QKKFYYGKAXHDOK-UHFFFAOYSA-N
• SMILES： O1C2C=CC=C3C=2N(C2C=CC=CC=2O3)C2C=CC(=CC1=2)C1C=CC2=C(C=1)OC1C=CC=C3C=1N2C1C=CC=CC=1O3

Computed Properties

• Exact Mass: 544.14230712g/mol
• Monoisotopic Mass: 544.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 42
• Rotatable Bond Count: 1
• Complexity: 933
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4
• XLogP3: 8.5

Experimental Properties

• Melting Point: 340°C(lit.)
• λmax: 390(CH2Cl2)(lit.)

Additional information on 3,3'-Bi[1,4]benzoxazino[2,3,4-kl]phenoxazine

Recent Advances in the Study of 3,3'-Bi[1,4]benzoxazino[2,3,4-kl]phenoxazine (CAS: 1395881-58-9)

The compound 3,3'-Bi[1,4]benzoxazino[2,3,4-kl]phenoxazine (CAS: 1395881-58-9) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique fused polycyclic structure, has shown promising potential in various applications ranging from organic electronics to therapeutic agents.

Recent studies have focused on the synthesis and characterization of this compound, with particular attention to its photophysical properties. The rigid, planar structure of 3,3'-Bi[1,4]benzoxazino[2,3,4-kl]phenoxazine contributes to its exceptional stability and interesting electronic properties, making it a candidate for organic semiconductor applications. Researchers have reported efficient synthesis routes that improve yield and purity while reducing production costs.

In the biomedical field, preliminary investigations suggest that derivatives of 3,3'-Bi[1,4]benzoxazino[2,3,4-kl]phenoxazine may exhibit interesting biological activities. The extended π-conjugated system appears to facilitate interactions with biological macromolecules, particularly DNA and certain enzymes. Recent in vitro studies have demonstrated moderate inhibitory effects against specific kinase targets, though the exact mechanism of action remains under investigation.

The compound's fluorescence properties have also attracted attention for potential applications in bioimaging and diagnostic tools. Its large Stokes shift and good photostability make it suitable for long-term imaging studies. Researchers are currently exploring modifications to the core structure to optimize these optical properties for specific applications.

From a pharmaceutical development perspective, the metabolic stability and pharmacokinetic profile of 3,3'-Bi[1,4]benzoxazino[2,3,4-kl]phenoxazine derivatives are being evaluated. Early ADME (Absorption, Distribution, Metabolism, and Excretion) studies indicate reasonable metabolic stability, though further optimization may be required for therapeutic applications. The compound's relatively large molecular weight presents challenges for oral bioavailability that current research is attempting to address through structural modifications.

Significant progress has been made in understanding the structure-activity relationships of this compound class. Recent crystallographic studies have provided valuable insights into the three-dimensional conformation of the molecule and its potential binding modes with biological targets. These findings are guiding the design of more potent and selective derivatives for specific therapeutic applications.

Looking forward, researchers anticipate that 3,3'-Bi[1,4]benzoxazino[2,3,4-kl]phenoxazine and its derivatives may find applications in multiple areas including as fluorescent probes for biological studies, as components in organic electronic devices, and potentially as scaffolds for novel therapeutic agents. Ongoing research is focused on expanding the structural diversity of this compound class and exploring its full range of potential applications.